Cas no 3055-95-6 (n-Dodecylpentaoxyethylene)

• Product Name: n-Dodecylpentaoxyethylene
• CAS No: 3055-95-6
• MF: C₂₂H₄₆O₆
• MW: 406.597048282623
• MDL: MFCD00043064
• CID: 311401
• PubChem ID: 87574589
• Update Time: 2025-05-20

n-Dodecylpentaoxyethylene Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15-Pentaoxaheptacosan-1-ol
• Pentaethylene Glycol Monododecyl Ether
• 2-[2-[2-[2-(2-dodecoxyethoxy)ethoxy]ethoxy]ethoxy]ethanol
• Dodecyl pentaethylene glycolether
• C12E5
• C12E5,Dodecyl pentaethylene glycol ether,Dodecylpentaglycol
• Dodecylpentaglycol
• Laureth-5
• PEG-5 Lauryl ether
• penta(ethylene glycol) mono-n-dodecyl ether
• Penta(ethyleneoxide)-mono-n-dodecyl ether
• Pentaethylene glycol lauryl ether
• Pentaoxyethylene monododecyl ether
• Polyoxyethylene (5) lauryl ether
• Pentaethylene Glycol Monolauryl Ether
• Dodecyl pentaethylene glycol ether
• n-Dodecylpentaoxyethylene

• MDL： MFCD00043064
• Inchi： 1S/C22H46O6/c1-2-3-4-5-6-7-8-9-10-11-13-24-15-17-26-19-21-28-22-20-27-18-16-25-14-12-23/h23H,2-22H2,1H3
• InChI Key： LAPRIVJANDLWOK-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCO)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 406.32900
• Monoisotopic Mass: 406.329439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 25
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.963 g/mL at 20 °C(lit.)
• Boiling Point: 486.6ºC at 760 mmHg
• Flash Point: 23 °C
• Solubility: Do you have solubility information on this product that you would like to share
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 66.38000
• LogP: 3.98260
• Solubility: Not available

n-Dodecylpentaoxyethylene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： S26; S36/39
• FLUKA BRAND F CODES：10-23
• RTECS：SB0333332
• Hazardous Material Identification：
• Risk Phrases：R37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on n-Dodecylpentaoxyethylene

n-Dodecylpentaoxyethylene (CAS No. 3055-95-6): A Comprehensive Overview

n-Dodecylpentaoxyethylene (CAS No. 3055-95-6) is a versatile non-ionic surfactant that has gained significant attention in various industries, including pharmaceuticals, cosmetics, and industrial applications. This compound is characterized by its unique chemical structure, which consists of a long hydrophobic dodecyl chain and a hydrophilic polyoxyethylene group. The combination of these properties makes it an excellent emulsifier, solubilizer, and wetting agent.

The chemical formula of n-Dodecylpentaoxyethylene is C₁₇H₃₄O₆. It is a liquid at room temperature with a low viscosity, making it easy to handle and incorporate into formulations. The compound is known for its excellent stability under a wide range of pH conditions and its ability to remain effective in the presence of electrolytes.

In the pharmaceutical industry, n-Dodecylpentaoxyethylene is widely used as an excipient in drug formulations. Its surfactant properties enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. Recent studies have shown that this compound can significantly enhance the permeability of drugs through biological membranes, making it a valuable component in transdermal drug delivery systems.

One of the key applications of n-Dodecylpentaoxyethylene in the pharmaceutical sector is in the formulation of oral suspensions and emulsions. These formulations are particularly useful for drugs that are poorly soluble in water, such as lipophilic compounds. By incorporating n-Dodecylpentaoxyethylene, the stability and shelf life of these formulations can be significantly improved, ensuring consistent drug release and patient compliance.

In the field of cosmetics, n-Dodecylpentaoxyethylene is used as an emulsifier and solubilizer in various products, including creams, lotions, and hair care formulations. Its ability to form stable emulsions with a smooth texture makes it an ideal choice for personal care products. Additionally, its mild nature ensures that it does not cause skin irritation or allergic reactions, making it suitable for use in sensitive skin products.

The industrial applications of n-Dodecylpentaoxyethylene are diverse and include its use as a wetting agent in textile processing, a dispersant in paint and ink formulations, and an emulsifier in metalworking fluids. Its excellent wetting properties help to reduce surface tension and improve the penetration of liquids into fabrics and other materials. In paint and ink formulations, it enhances the dispersion of pigments and improves the overall quality of the final product.

Recent research has also explored the potential of n-Dodecylpentaoxyethylene in environmental applications. Studies have shown that this compound can be used as a biodegradable surfactant in cleaning agents and detergents. Its low toxicity and biodegradability make it an environmentally friendly alternative to traditional surfactants, which can have adverse effects on aquatic ecosystems.

The safety profile of n-Dodecylpentaoxyethylene has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated by humans and animals when used at recommended concentrations. However, it is important to follow proper handling and storage guidelines to ensure its safe use in industrial settings.

In conclusion, n-Dodecylpentaoxyethylene (CAS No. 3055-95-6) is a highly versatile non-ionic surfactant with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an essential component in pharmaceutical formulations, cosmetics, and industrial processes. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern science and technology.